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Abstract
Phyllalbine, a tropane alkaloid found in select species of the Convolvulaceae family,

represents an intriguing yet understudied member of this pharmacologically significant class of

natural products. As the vanillic acid ester of tropine, its structure places it in a unique position

relative to more well-known tropane alkaloids such as atropine and cocaine. This technical

guide provides a comprehensive overview of the current knowledge on phyllalbine, with a

focus on its chemical properties, biosynthetic pathway, and its structural and functional

relationship to other tropane alkaloids. This document synthesizes available data into

structured tables for comparative analysis, outlines putative experimental methodologies, and

employs visualizations to illustrate key biochemical and logical frameworks. The information

presented herein is intended to serve as a foundational resource for researchers in natural

product chemistry, pharmacology, and drug development, aiming to stimulate further

investigation into the therapeutic potential of phyllalbine.

Introduction to Phyllalbine and Tropane Alkaloids
Tropane alkaloids are a class of bicyclic [3.2.1] nitrogen-containing secondary metabolites that

are widely recognized for their diverse and potent pharmacological activities.[1] Historically,

they have been utilized for medicinal, entheogenic, and nefarious purposes.[1] The tropane
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alkaloid family is broadly categorized based on the substitution pattern of the tropane ring, with

prominent members including the anticholinergic drugs atropine and scopolamine, and the

stimulant cocaine.[2]

Phyllalbine is a specific tropane alkaloid identified in plants of the Convolvulus genus, namely

Convolvulus subhirsutus and Convolvulus pseudocanthabrica.[3][4] Chemically, it is the ester

formed between the 3α-hydroxyl group of the tropane alcohol, tropine, and the carboxyl group

of vanillic acid (4-hydroxy-3-methoxybenzoic acid).[3] This structural feature distinguishes it

from other well-known tropane alkaloids, which are often esters of tropic acid (e.g., atropine) or

benzoic acid (e.g., cocaine).

Chemical and Physical Properties
Phyllalbine is a crystalline solid with a molecular formula of C₁₆H₂₁NO₄ and a molecular weight

of 291.34 g/mol .[5][6] Its chemical structure is characterized by the central tropane ring

system, with the vanillate moiety attached at the C-3 position. A summary of its key chemical

and physical properties is presented in Table 1.

Property Value Reference(s)

IUPAC Name

(8-methyl-8-

azabicyclo[3.2.1]octan-3-yl) 4-

hydroxy-3-methoxybenzoate

[5]

Molecular Formula C₁₆H₂₁NO₄ [5][6]

Molecular Weight 291.34 g/mol [5][6]

CAS Number 4540-25-4 [6]

Appearance Cream-white powder [3]

Melting Point 209-210 °C [3]

Solubility
Soluble in organic solvents

such as ethanol and methanol
[3]
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The biosynthesis of phyllalbine involves the convergence of two distinct metabolic pathways:

the formation of the tropane ring (tropine) and the synthesis of the acyl moiety (vanillic acid).

Biosynthesis of the Tropane Moiety (Tropine)
The biosynthesis of the tropane core is a well-established pathway that commences with the

amino acid L-arginine or L-ornithine.[7] A simplified diagram of this pathway leading to tropine

is presented below.

L-Arginine L-Ornithine Putrescine N-Methylputrescine
PMT

N-Methyl-Δ¹-pyrrolinium cation Tropinone Tropine
TR-I

Click to download full resolution via product page

Figure 1: Biosynthetic pathway of tropine from L-arginine/L-ornithine.

Key enzymatic steps in this pathway include the N-methylation of putrescine by putrescine N-

methyltransferase (PMT) and the stereospecific reduction of tropinone to tropine by tropinone

reductase I (TR-I).[7]

Biosynthesis of the Acyl Moiety (Vanillic Acid)
Vanillic acid is a phenolic compound derived from the phenylpropanoid pathway. The

biosynthesis of vanillic acid in plants can occur through several routes, often involving ferulic

acid as a key intermediate. A putative pathway is illustrated below.

L-Phenylalanine Cinnamic Acid p-Coumaric Acid Caffeic Acid Ferulic Acid Vanillic Acid

Click to download full resolution via product page

Figure 2: A potential biosynthetic pathway of vanillic acid from L-phenylalanine.

The conversion of ferulic acid to vanillic acid can be catalyzed by various enzymes in plants.[8]

[9]
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The final step in the biosynthesis of phyllalbine is the esterification of tropine with vanillic acid.

This reaction is likely catalyzed by a specific acyltransferase. While the precise enzyme has not

yet been characterized in Convolvulus species, it is hypothesized to be a tropine

acyltransferase that utilizes vanilloyl-CoA as the activated acyl donor.

Tropine

Tropine Acyltransferase
(putative)

Vanilloyl-CoA

Phyllalbine

Click to download full resolution via product page

Figure 3: Proposed final step in the biosynthesis of phyllalbine.

Relationship to Other Tropane Alkaloids
Phyllalbine's relationship to other tropane alkaloids is primarily defined by its shared tropine

core and the nature of its acyl group. A comparative overview of phyllalbine and other notable

tropane alkaloids is provided in Table 2.

Alkaloid Acyl Moiety
Natural Source
(Family)

Key
Pharmacological
Activity

Phyllalbine Vanillic Acid Convolvulaceae Not well-characterized

Atropine Tropic Acid Solanaceae Anticholinergic[1]

Scopolamine Tropic Acid Solanaceae Anticholinergic[1]

Cocaine Benzoic Acid Erythroxylaceae
Stimulant,

Anesthetic[1]

The structural diversity arising from different acyl groups is a key determinant of the

pharmacological specificity of tropane alkaloids. The presence of the vanillate moiety in
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phyllalbine suggests that its biological activity may differ significantly from that of atropine or

cocaine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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